![molecular formula C11H15N3 B1479971 1-(cyclopropylmethyl)-6-ethyl-1H-imidazo[1,2-b]pyrazole CAS No. 2098052-39-0](/img/structure/B1479971.png)
1-(cyclopropylmethyl)-6-ethyl-1H-imidazo[1,2-b]pyrazole
Overview
Description
1-(cyclopropylmethyl)-6-ethyl-1H-imidazo[1,2-b]pyrazole (CEMEP) is an organic compound belonging to the class of imidazopyrazoles. It is a heterocyclic compound composed of nitrogen, carbon, and hydrogen atoms. CEMEP is a novel compound that has been studied for its potential applications in medicine and biochemistry.
Scientific Research Applications
Medicinal Chemistry: Drug Design and Discovery
Pyrazole derivatives are prominent in medicinal chemistry due to their structural diversity and biological activity. “1-(cyclopropylmethyl)-6-ethyl-1H-imidazo[1,2-b]pyrazole” can be utilized as a scaffold for developing new pharmaceuticals. Its unique structure allows for the attachment of various functional groups, which can lead to the discovery of compounds with potential therapeutic effects against a range of diseases .
Material Science: Photophysical Properties
The photophysical properties of pyrazoles make them suitable for applications in material science. They can be used in the development of organic light-emitting diodes (OLEDs) and other electronic devices. The electron-rich nature of the pyrazole ring in this compound could be exploited to create materials with desirable electronic and optical properties .
Organic Synthesis: Synthetic Intermediates
In organic synthesis, pyrazole derivatives serve as intermediates for the preparation of more complex molecules. “1-(cyclopropylmethyl)-6-ethyl-1H-imidazo[1,2-b]pyrazole” can be used to synthesize fused ring systems and other heterocyclic compounds, which are valuable in various chemical industries .
Agricultural Chemistry: Pesticides and Herbicides
The structural adaptability of pyrazoles allows for their use in agricultural chemistry. They can be modified to create pesticides and herbicides with specific action mechanisms. This compound’s framework could lead to the development of new agrochemicals that are more effective and environmentally friendly .
Bioorganic Chemistry: Enzyme Inhibition
Pyrazole derivatives are known to act as enzyme inhibitors, which can be used to regulate biological pathways. “1-(cyclopropylmethyl)-6-ethyl-1H-imidazo[1,2-b]pyrazole” may be studied for its potential to inhibit enzymes that are crucial in disease progression, offering a pathway for therapeutic intervention .
Analytical Chemistry: Chemical Sensors
Due to their ability to bind with various metals and ions, pyrazoles can be used in the design of chemical sensors. The specific compound could be incorporated into sensor devices to detect the presence of certain chemicals or environmental pollutants .
Each of these fields presents a unique application for “1-(cyclopropylmethyl)-6-ethyl-1H-imidazo[1,2-b]pyrazole”, demonstrating the compound’s versatility and potential for contributing to advancements in scientific research and industry. The ongoing exploration of pyrazole derivatives continues to reveal new possibilities and applications, making them a significant area of study in organic chemistry .
Mechanism of Action
The pharmacokinetics of pyrazole derivatives, including their absorption, distribution, metabolism, and excretion (ADME) properties, can vary widely depending on their specific chemical structures. Factors such as the compound’s solubility, stability, and binding affinity for its targets can influence its bioavailability and therapeutic efficacy .
The action of pyrazole derivatives can also be influenced by various environmental factors. For example, the pH of the biological environment can affect the compound’s ionization state and, consequently, its absorption and distribution. The presence of other substances, such as proteins or other drugs, can also affect the compound’s metabolism and excretion .
properties
IUPAC Name |
1-(cyclopropylmethyl)-6-ethylimidazo[1,2-b]pyrazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N3/c1-2-10-7-11-13(8-9-3-4-9)5-6-14(11)12-10/h5-7,9H,2-4,8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MPRSFYHOAHODNS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NN2C=CN(C2=C1)CC3CC3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
189.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(cyclopropylmethyl)-6-ethyl-1H-imidazo[1,2-b]pyrazole | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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